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Compound of Interest

Compound Name: Zinc glycinate

Cat. No.: B045216 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety and

logistical information for the handling of Zinc Glycinate, including personal protective

equipment (PPE) recommendations, first aid procedures, and disposal plans.

Personal Protective Equipment (PPE)
Proper PPE is critical to minimize exposure and ensure personal safety when handling Zinc
Glycinate. The following table summarizes the recommended PPE based on safety data

sheets.[1][2][3][4][5]
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Protection Type Equipment Purpose

Eye/Face Protection
Tightly fitting safety goggles or

a full-face shield.

To protect against dust

particles and splashes that can

cause serious eye damage.[1]

[2][3][4][6]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,

chloroprene rubber, butyl

rubber).

To prevent skin contact and

potential irritation.[1][2][4][5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particle filter

(e.g., P2 or FFP2).

To be used in case of

insufficient ventilation or when

dust formation is unavoidable.

[1][3][4][5][6]

Body Protection

Lab coat, apron, or coveralls.

For larger spills or significant

exposure risk, a chemical-

protection suit is

recommended.

To prevent skin contact with

the compound.[1][2][3][4][5][6]

First Aid Measures
In the event of accidental exposure to Zinc Glycinate, immediate and appropriate first aid is

crucial. The following table outlines the recommended procedures.[1][2][3][4][6]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention from an eye specialist.[1][2][3][4][6]

Skin Contact

Immediately wash the affected area thoroughly

with soap and plenty of water. Remove

contaminated clothing and wash it before reuse.

If skin irritation occurs, seek medical advice.[1]

[2][3][4][5]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2][3][4][5]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Give large amounts of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][3][4][6]

Operational and Disposal Plans
Safe Handling Procedures
To ensure a safe laboratory environment, the following operational procedures should be

strictly followed when working with Zinc Glycinate:

Ventilation: Always handle Zinc Glycinate in a well-ventilated area. A chemical fume hood is

recommended to minimize inhalation exposure.[1][2][4][5]

Avoid Dust Formation: Minimize the generation of dust. Use appropriate tools and

techniques for handling the solid material.[1][2][4]
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Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling and before breaks.[1][2][4][6]

Storage: Store Zinc Glycinate in a tightly closed container in a cool, dry, and well-ventilated

place.[2][3][4][5][6] Keep it away from incompatible materials such as strong oxidizing

agents.[3]

Static Discharge: Take precautionary measures against static discharges.[1][4][6]

Spill Response Plan
In the event of a spill, the following step-by-step procedure should be followed:

Evacuate: Evacuate non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.[2][5]

Wear PPE: Before cleaning up, don the appropriate personal protective equipment, including

respiratory protection, gloves, eye protection, and protective clothing.[1][2] For cleaning

operations, a self-contained breathing apparatus may be necessary.[1][4]

Containment: Prevent the further spread of the spill.[2] Avoid allowing the substance to enter

drains, soil, or water sources.[1][2][3][4]

Cleanup:

Small Spills: Use a dust-binding material to contain the spill and then carefully sweep or

shovel the material into a suitable, labeled waste container.[1][3][4]

Large Spills: Carefully sweep or shovel the material into a suitable, labeled waste

container. Avoid raising dust.[1][3][4]

Decontamination: Clean the spill area thoroughly with water.[3]

Disposal: Dispose of the collected waste as hazardous waste in accordance with local,

regional, and national regulations.[1][2][3][6]

Disposal Plan
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Zinc Glycinate and its containers must be disposed of as hazardous waste.

Chemical Disposal: The material can be sent to a licensed chemical destruction plant or

disposed of through controlled incineration with flue gas scrubbing.[2] Do not dispose of it in

regular trash or sewer systems.[2]

Container Disposal: Empty containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning. Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b045216?utm_src=pdf-body
https://www.chemicalbook.com/msds/zinc-glycinate.pdf
https://www.chemicalbook.com/msds/zinc-glycinate.pdf
https://www.chemicalbook.com/msds/zinc-glycinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zinc Glycinate Spill Response
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Caption: Workflow for handling a Zinc Glycinate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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